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Compound of Interest

Compound Name: N-methylpiperidine-4-carboxamide

Cat. No.: B155130 Get Quote

Welcome to the technical support center for N-methylpiperidine-4-carboxamide. This guide is

designed for researchers, scientists, and drug development professionals to ensure the safe

handling and storage of this compound throughout your experiments. The following information

synthesizes safety data sheet (SDS) information, established laboratory safety protocols, and

practical insights to minimize risk and ensure experimental integrity.

Section 1: Understanding the Compound - A
Prerequisite for Safety
N-methylpiperidine-4-carboxamide is an organic compound featuring a piperidine ring

structure. It is typically a colorless to pale yellow liquid or solid, depending on purity and

temperature, and is soluble in polar solvents.[1] Its utility as a building block in pharmaceutical

and agrochemical development necessitates a thorough understanding of its properties to

ensure safe handling.

Key Chemical Information:

Property Value Source

CAS Number 1903-69-1 [1][2]

Molecular Formula C₇H₁₄N₂O [1][2][3]

Molecular Weight 142.20 g/mol [1][2][3]
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Section 2: Hazard Identification and Risk Mitigation
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, N-methylpiperidine-4-carboxamide is classified as an irritant.[3] Understanding

these hazards is the first step in implementing effective safety protocols.

Primary Hazards:

Skin Irritation: Causes skin irritation.[3]

Eye Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory irritation.[3]

The core principle of safe handling is to prevent contact. This is achieved through a

combination of engineering controls, personal protective equipment, and diligent laboratory

practices.

Experimental Workflow for Safe Handling
The following diagram outlines the essential steps for safely handling N-methylpiperidine-4-
carboxamide from receipt to disposal.
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Caption: Workflow for Safe Handling of N-methylpiperidine-4-carboxamide.

Section 3: Frequently Asked Questions (FAQs)
This section addresses common questions regarding the handling and storage of N-
methylpiperidine-4-carboxamide.
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Q1: What are the immediate first aid measures in case of accidental exposure?

Skin Contact: Immediately remove any contaminated clothing.[2][4] Flush the affected skin

with plenty of soap and water for at least 15 minutes.[2][4][5] Seek medical attention if

irritation persists.[2]

Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding

the eyelids open.[2][4][5] Remove contact lenses if present and easy to do so.[2][4] Seek

immediate medical attention.[4][6]

Inhalation: Move the person to fresh air.[2][4] If breathing is difficult, give oxygen.[2][5] If the

person is not breathing, give artificial respiration.[2][4] Seek immediate medical attention.[4]

[5]

Ingestion: Do NOT induce vomiting.[2][4][5] Rinse the mouth with water.[2][4] Never give

anything by mouth to an unconscious person.[2][4] Seek immediate medical attention.[2][4]

[5]

Q2: What type of personal protective equipment (PPE) is required?

Gloves: Wear chemical-impermeable gloves.[2]

Eye Protection: Safety glasses with side shields or chemical safety goggles are mandatory.

[4][7]

Clothing: A lab coat or other suitable protective clothing should be worn to prevent skin

contact.[2][4]

Q3: How should I properly store N-methylpiperidine-4-carboxamide?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[2][6]

Keep it away from incompatible materials such as strong oxidizing agents and strong acids.[7]

[8]

Q4: What should I do in case of a small spill?
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For a small spill, ensure the area is well-ventilated and you are wearing appropriate PPE.[2]

Avoid dust formation if it is a solid.[2][7] Absorb the spill with an inert material (e.g., sand,

vermiculite) and place it in a suitable, closed container for disposal.[9][10]

Section 4: Troubleshooting Guide
This section provides solutions to potential issues you might encounter during your

experiments.
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Issue Potential Cause
Troubleshooting Steps &

Rationale

Skin irritation after handling the

compound.

Accidental skin contact due to

improper PPE or handling

technique.

1. Immediately follow the first

aid procedures for skin

contact.[2][4] 2. Review your

handling technique to identify

and correct the source of

exposure. 3. Ensure your

gloves are appropriate for

handling this chemical and are

not compromised.

A strong, irritating odor is

noticed in the lab.
Improper storage or a spill.

1. If a spill is identified, follow

the accidental release

measures.[2] 2. If no spill is

visible, check that the

container is tightly sealed.[2][6]

3. Ensure all work with the

compound is conducted in a

properly functioning chemical

fume hood.[4]

The compound has changed

color.

Potential degradation or

contamination.

1. Do not use the compound if

you suspect it is degraded or

contaminated. 2. Review the

storage conditions to ensure

they are appropriate.[2][6] 3. If

possible, re-test the purity of

the compound before use.

Emergency Response Decision Tree
In the event of an emergency, a clear and logical response is crucial. The following diagram

provides a decision-making framework for common laboratory emergencies involving N-
methylpiperidine-4-carboxamide.
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Caption: Decision Tree for Emergency Response.

Section 5: Disposal
All waste containing N-methylpiperidine-4-carboxamide should be disposed of in accordance

with local, state, and federal regulations.[2] Collect waste in a designated, labeled, and sealed

container. Do not dispose of it down the drain.[2][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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